Cas no 1805328-65-7 (Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1805328-65-7
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916295
• Update Time: 2025-10-29

Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C8H8F2N2O3/c1-15-8(14)5-3(6(9)10)2-4(13)7(11)12-5/h2,6,13H,1H3,(H2,11,12)
• InChI Key： DSMGKFDXOARFMP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805328-65-7): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805328-65-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1805328-65-7, is a derivative of pyridine with specific functional groups that contribute to its biological activity and chemical stability.

The structure of Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate includes a pyridine ring with an amino group at the 2-position, a difluoromethyl group at the 5-position, a hydroxyl group at the 3-position, and a methyl ester group at the 6-position. These functional groups play crucial roles in determining the compound's reactivity, solubility, and biological activity. The presence of the difluoromethyl group, in particular, is noteworthy as it can enhance the metabolic stability and bioavailability of the molecule.

Recent research has focused on the potential applications of Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate in various therapeutic areas. One of the most promising areas is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes it a valuable candidate for drug development.

In addition to its potential as an enzyme inhibitor, Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other mediators. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and good tissue penetration make it suitable for both oral and topical administration. Furthermore, its low toxicity profile and minimal side effects enhance its safety margin for clinical use.

Clinical trials are currently underway to evaluate the efficacy and safety of Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate in various therapeutic settings. Preliminary results from phase I trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, Methyl 2-amino-5-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805328-65-7) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cancer therapy and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in medicine.